Cas no 650602-12-3 (L-Glutamic acid, N-(2-methyl-1-oxohexyl)-)

L-Glutamic acid, N-(2-methyl-1-oxohexyl)- structure
650602-12-3 structure
Product Name:L-Glutamic acid, N-(2-methyl-1-oxohexyl)-
CAS No:650602-12-3
MF:C12H21NO5
MW:259.298844099045
CID:408924
PubChem ID:71377471
Update Time:2026-04-29

L-Glutamic acid, N-(2-methyl-1-oxohexyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid, N-(2-methyl-1-oxohexyl)-
    • (2S)-2-(2-methylhexanoylamino)pentanedioic acid
    • 650602-12-3
    • SCHEMBL15846663
    • DTXSID70800110
    • N-(2-Methylhexanoyl)-L-glutamic acid
    • Inchi: InChI=1S/C12H21NO5/c1-3-4-5-8(2)11(16)13-9(12(17)18)6-7-10(14)15/h8-9H,3-7H2,1-2H3,(H,13,16)(H,14,15)(H,17,18)/t8?,9-/m0/s1
    • InChI Key: PDTFGQPRQXEIDY-GKAPJAKFSA-N
    • SMILES: CCCCC(C)C(=O)NC(CCC(=O)O)C(=O)O

Computed Properties

  • Exact Mass: 259.14203
  • Monoisotopic Mass: 259.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 103.7
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